7-Fluoro-1-(3-methoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H20FNO5
• Molecular Weight: 409.4 g/mol
• IUPAC Name: 7-fluoro-1-(3-methoxyphenyl)-2-(oxolan-2-ylmethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H20FNO5/c1-28-15-5-2-4-13(10-15)20-19-21(26)17-11-14(24)7-8-18(17)30-22(19)23(27)25(20)12-16-6-3-9-29-16/h2,4-5,7-8,10-11,16,20H,3,6,9,12H2,1H3
• InChI Key: NRRMZURPSMVGHU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2C3=C(C(=O)N2CC4CCCO4)OC5=C(C3=O)C=C(C=C5)F

Description

This compound belongs to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione class, characterized by a fused chromenopyrrole-dione scaffold. Key structural features include:

• 3-Methoxyphenyl group at position 1: Contributes to π-π stacking and hydrogen bonding, influencing receptor affinity.
• Tetrahydrofuran-2-ylmethyl group at position 2: Modulates solubility and steric bulk compared to alkyl or aromatic substituents.

Biological Activity

7-Fluoro-1-(3-methoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione represents a complex organic compound with potential therapeutic applications. Its unique chromeno-pyrrole structure and functional groups suggest a range of biological activities that warrant investigation.

Chemical Structure and Properties

The compound's molecular formula is $C_{24}H_{23}FNO_5$, incorporating a tetrahydrofuran moiety and a methoxy-substituted phenyl group. These structural features are believed to influence its biological interactions and pharmacological properties.

Biological Activities

Research indicates that compounds with similar structures often exhibit diverse biological activities. The following table summarizes some potential activities based on related compounds:

Compound Name	Structural Features	Biological Activity
1-(4-Chlorophenyl)-7-methylchromeno[2,3-c]pyrrole	Similar chromeno-pyrrole structure	Anticancer activity
1-(Phenyl)-7-methylchromeno[4,3-b]pyrrole	Different substitution on phenyl group	Antimicrobial properties
1-(4-Methoxyphenyl)-6,7-dimethylchromeno[4,3-b]pyrrole	Variations in methoxy substitution	Anti-inflammatory effects

The presence of the tetrahydrofuran moiety may enhance solubility and bioavailability, crucial for therapeutic efficacy.

The biological activity of this compound may involve multiple mechanisms:

• Anticancer Activity : Similar compounds have shown efficacy against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation.
• Antimicrobial Properties : The chromeno-pyrrole structure is associated with activity against bacterial and fungal pathogens.
• Anti-inflammatory Effects : Compounds in this class may inhibit pro-inflammatory cytokines, providing therapeutic benefits in inflammatory diseases.

Case Studies and Research Findings

Research has focused on the synthesis and biological evaluation of derivatives of chromenopyrrole compounds. For instance:

• A study demonstrated that N-substituted pyrrole derivatives exhibited significant in vitro activity against mycobacteria and Candida species, suggesting potential for treating infectious diseases .
• Another investigation highlighted the anti-inflammatory properties of chromenopyrroles, indicating their ability to modulate immune responses .

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

The table below highlights critical differences in substituents and molecular properties among analogs:

Compound Name	Position 1 Substituent	Position 2 Substituent	Molecular Weight (g/mol)	Key Properties
Target Compound	3-Methoxyphenyl	Tetrahydrofuran-2-ylmethyl	~421.47	Moderate lipophilicity; methoxy enhances electron donation .
7-Fluoro-1-(4-isopropylphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	4-Isopropylphenyl	Tetrahydrofuran-2-ylmethyl	421.468	Higher lipophilicity due to isopropyl; potential metabolic stability .
7-Chloro-1-(4-fluorophenyl)-2-(2-morpholin-4-ylethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	4-Fluorophenyl	2-Morpholin-4-ylethyl	~456.92	Morpholine improves aqueous solubility; chloro enhances halogen bonding .
7-Fluoro-1-(3,4,5-trimethoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	3,4,5-Trimethoxyphenyl	Tetrahydrofuran-2-ylmethyl	~507.50	Trimethoxy increases steric bulk and CYP inhibition risk .
7-Chloro-1-(3-nitrophenyl)-2-(thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	3-Nitrophenyl	Thiazol-2-yl	~469.87	Nitro group may confer toxicity; thiazole enables π-π interactions .

Preparation Methods

General Procedure for One-Pot Synthesis

The most widely reported method involves a three-component reaction between:

• Methyl 4-(2-hydroxy-7-fluorophenyl)-2,4-dioxobutanoate (fluorinated precursor),

• 3-Methoxybenzaldehyde ,

• Tetrahydrofuran-2-ylmethylamine .

Key Steps :

• Condensation : The aldehyde and amine form an imine intermediate in ethanol at 40°C.

• Cyclization : Addition of the dioxobutanoate precursor triggers a cascade reaction, forming the chromeno-pyrrole core.

• Acid Catalysis : Acetic acid (1 mL) is added to promote dehydration, followed by reflux at 80°C for 20 hours.

Optimization Data :

Parameter	Optimal Condition	Yield Range
Solvent	Ethanol + AcOH	43–86%
Temperature	80°C	70% avg.
Molar Ratio (1:1:1)	0.01 mol scale	>70% purity

Advantages :

• No chromatography required : Products crystallize directly from ethanol.

• Broad substituent tolerance : Compatible with electron-donating (e.g., methoxy) and bulky groups (e.g., tetrahydrofuran).

Barton–Zard Reaction for Core Assembly

Regioselective Pyrrole Formation

An alternative route employs the Barton–Zard reaction to construct the pyrrole ring:

• Starting Material : 3-Nitro-2H-chromene derivative bearing a 7-fluoro substituent.

• Reaction with Ethyl Isocyanoacetate : In ethanol with K₂CO₃ at reflux (0.5 hours).

Representative Conditions :

Component	Quantity	Role
3-Nitro-2H-chromene	0.5 mmol	Electrophilic core
Ethyl isocyanoacetate	0.65 mmol	Pyrrole precursor
K₂CO₃	0.75 mmol	Base

Yield : 63–94% after recrystallization.

Limitations :

• Requires pre-functionalized nitrochromene, complicating scalability.

• Less effective for introducing bulky amines like tetrahydrofuran-2-ylmethyl.

Comparative Analysis of Methods

Efficiency and Practicality

Method	Yield (%)	Purity (%)	Scalability
Multicomponent	70–86	>95	High (gram-scale)
Barton–Zard	63–94	90–95	Moderate

Key Findings :

• The multicomponent approach is superior for introducing tetrahydrofuran-2-ylmethyl and 3-methoxyphenyl groups in a single step.

• Barton–Zard offers higher yields but demands specialized precursors.

Mechanistic Insights

Multicomponent Reaction Pathway

• Imine Formation : 3-Methoxybenzaldehyde reacts with tetrahydrofuran-2-ylmethylamine to generate a Schiff base.

• Michael Addition : The dioxobutanoate attacks the imine, forming a β-enamino ester intermediate.

• Cyclization and Aromatization : Intramolecular lactamization and dehydration yield the chromeno-pyrrole dione.

Critical Control Points :

• Stoichiometry : Excess amine (1.1 equiv.) improves conversion for aldehydes with hydroxyl groups.

• Acid Concentration : >1 mL acetic acid reduces side reactions.

Purification and Characterization

Isolation Techniques

• Crystallization : Ethanol or ethanol/water mixtures yield >95% pure product.

• Spectroscopic Data :

  • ¹H NMR (DMSO-d₆): δ 5.57 (s, 1H, pyrrolidine-H), 3.81 (s, 3H, OCH₃), 3.40–3.25 (m, 4H, tetrahydrofuran).

  • IR : 1715 cm⁻¹ (C=O), 1656 cm⁻¹ (amide I).

Q & A

Q. What are the primary synthetic routes for 7-fluoro-1-(3-methoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione?

The compound is synthesized via multicomponent reactions (MCRs) involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines. A one-pot strategy under mild conditions (e.g., room temperature, aqueous/organic solvent mixtures) optimizes yield (typically 60–80%) and minimizes purification steps . Key intermediates include chromene frameworks functionalized with fluorine and methoxy groups. For reproducibility, precise stoichiometric ratios (1:1:1) and catalysts like p-toluenesulfonic acid (PTSA) are recommended .

Q. How can structural characterization be performed to confirm the compound’s identity?

Use a combination of:

• NMR : $^{1}\text{H}$ and $^{13}\text{C}$ NMR to resolve substituent environments (e.g., fluorophenyl protons at δ 7.2–7.5 ppm; tetrahydrofuran methylene signals at δ 3.5–4.0 ppm).
• HRMS : Confirm molecular formula (e.g., calculated [M+H]$^+$ for $\text{C}_{23}\text{H}_{19}\text{FNO}_6$: 424.1154).
• X-ray crystallography : Resolve dihydrochromeno-pyrrole ring conformation and substituent spatial arrangement, as demonstrated for analogous compounds .

Q. What preliminary biological screening methods are suitable for this compound?

Begin with in vitro assays:

• Enzyme inhibition : Test against kinases or proteases using fluorescence-based assays (e.g., ATPase activity).
• Cytotoxicity : MTT assays on cancer cell lines (IC$_{50}$ determination).
• Solubility/stability : HPLC-UV monitoring under physiological pH (e.g., PBS buffer, 37°C) to assess degradation kinetics .

Advanced Research Questions

Q. How can conflicting data on reaction yields be resolved in scaled-up syntheses?

Discrepancies often arise from solvent polarity or temperature gradients. Mitigate this by:

• Design of Experiments (DoE) : Systematically vary parameters (e.g., solvent: DMF vs. THF; temperature: 25°C vs. 40°C) to identify optimal conditions.
• In-line analytics : Use FTIR or Raman spectroscopy to monitor reaction progress in real time .
• Purification refinement : Compare column chromatography vs. recrystallization (e.g., hexane/EtOAc mixtures) to isolate high-purity product (>95%) .

Q. What strategies improve the compound’s thermal stability for long-term storage?

• Thermogravimetric analysis (TGA) : Identify decomposition onset temperatures (e.g., >200°C).
• Excipient screening : Co-crystallize with stabilizing agents (e.g., cyclodextrins) to enhance shelf life.
• Lyophilization : Convert to a stable amorphous form if crystalline degradation is observed .

Q. How can computational modeling guide the design of derivatives with enhanced bioactivity?

• Molecular docking : Screen against target proteins (e.g., PARP-1) using AutoDock Vina to prioritize substituent modifications.
• QSAR studies : Correlate electronic parameters (Hammett σ) of the 3-methoxyphenyl group with IC$_{50}$ values .
• MD simulations : Assess binding pocket residence time under physiological conditions (e.g., 150 mM NaCl, 310 K) .

Q. What analytical methods resolve contradictions in reported biological activity across studies?

• Meta-analysis : Normalize data using standardized protocols (e.g., cell line authentication, consistent dosing intervals).
• Off-target profiling : Use proteome-wide affinity chromatography to identify non-specific interactions.
• Pharmacokinetic modeling : Compare bioavailability (e.g., C$_{\text{max}}$, AUC) in different animal models .

Methodological Best Practices

• Synthetic reproducibility : Document solvent batch effects (e.g., residual water in THF alters reaction kinetics).
• Data validation : Cross-validate NMR assignments with 2D techniques (COSY, HSQC).
• Controlled storage : Store at −20°C under argon to prevent oxidation of the dihydrochromeno-pyrrole core .